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Compound of Interest

Compound Name: TD-106

Cat. No.: B15543370 Get Quote

For Immediate Use by Drug Development Professionals, Researchers, and Scientists

This document provides critical safety protocols, operational procedures, and disposal plans for

the cereblon (CRBN) modulator, TD-106 (CAS 2250288-69-6). Adherence to these guidelines

is essential for ensuring laboratory safety and proper chemical handling. TD-106 is a potent

research chemical utilized in targeted protein degradation studies, notably in the development

of Proteolysis Targeting Chimeras (PROTACs).

Immediate Safety and Handling
All personnel must familiarize themselves with the following safety information before handling

TD-106.

Safety Data Summary:
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Hazard Class Statement Precautionary Measures

Acute Toxicity H302: Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. P330: Rinse mouth.

Skin Irritation H315: Causes skin irritation.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P362+P364: Take off

contaminated clothing and

wash it before reuse.

Eye Irritation
H319: Causes serious eye

irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
H335: May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Storage and Handling:
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Storage: Store in a well-ventilated place at 4°C for short-term storage (days to weeks) and

-20°C for long-term storage (months to years).[1][2] Keep container tightly closed and away

from moisture and light.[1]

Handling: Handle in a well-ventilated area or under a fume hood.[1] Avoid contact with skin,

eyes, and clothing.[1] Take precautionary measures against static discharge.

Proper Disposal Procedures
Proper disposal of TD-106 and its containers is crucial to prevent environmental contamination

and ensure compliance with regulations.

Disposal Guidelines:

Chemical Waste: Dispose of TD-106 as hazardous chemical waste. All disposals must be in

accordance with federal, state, and local regulations.

Containers: Empty containers may retain product residue. Do not reuse empty containers.

Dispose of empty containers as hazardous waste.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with TD-106 using an appropriate solvent (e.g., acetone, ethanol) followed by a thorough

wash with soap and water. Dispose of all cleaning materials as hazardous waste.

Spill Response: In case of a spill, evacuate the area. Wear appropriate personal protective

equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye

protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal as hazardous waste. Ventilate the area and wash the spill site

after material pickup is complete.

Experimental Protocols
The following are detailed methodologies for key experiments involving TD-106.

In Vitro Cell Proliferation Assay
This protocol details the procedure for assessing the anti-proliferative activity of TD-106 on the

NCI-H929 multiple myeloma cell line.[3]
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Materials:

NCI-H929 cells

RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

TD-106

DMSO

96-well plates

WST-1 reagent

Plate reader

Procedure:

Culture NCI-H929 cells in RPMI-1640 medium supplemented with 10% FBS and 1%

Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

Prepare a stock solution of TD-106 in DMSO.

Seed NCI-H929 cells into 96-well plates at a density of 5,000 cells/well.

Treat the cells with varying concentrations of TD-106 (e.g., 0.1 nM to 100 µM) or DMSO as a

vehicle control.[3]

Incubate the plates for 72 hours.[3]

Add WST-1 reagent to each well and incubate for 2-4 hours.

Measure the absorbance at 450 nm using a plate reader.

Calculate the half-maximal growth inhibitory concentration (IC50) value.
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In Vivo Anti-Myeloma Activity Assay
This protocol describes the evaluation of the anti-tumor activity of TD-106 in a mouse xenograft

model.[3]

Materials:

Female SCID (CB-17/IcrCri-scid) mice

TMD-8 multiple myeloma cells

TD-106

Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)[3]

Syringes and needles for injection

Calipers for tumor measurement

Procedure:

Subcutaneously implant TMD-8 cells into the flanks of female SCID mice.

Allow tumors to grow to a palpable size.

Randomly assign mice to treatment and control groups.

Administer TD-106 (50 mg/kg) or vehicle control intraperitoneally once daily (q.d.) for 14

days.[3]

Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

At the end of the study, euthanize the mice and excise the tumors for further analysis.

Visualizing Molecular Mechanisms and Workflows
To facilitate a deeper understanding of TD-106's function, the following diagrams illustrate its

signaling pathway and a typical experimental workflow.
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Caption: TD-106 binds to CRBN, inducing the recruitment of neosubstrates for ubiquitination

and subsequent proteasomal degradation.
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Caption: Workflow for the synthesis and cellular evaluation of a TD-106-based PROTAC for

targeted protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TD-106: Essential Safety and Disposal Guidance for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543370#td-106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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